Cas no 2097927-49-4 (4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide)

• Product Name: 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide
• CAS No: 2097927-49-4
• MF: C₁₂H₁₄BrNOS
• MW: 300.214661121368
• CID: 5469626
• Update Time: 2025-06-11

4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide

• Inchi： 1S/C12H14BrNOS/c1-8-2-4-10(5-3-8)14-12(15)11-6-9(13)7-16-11/h6-7,10H,1-5H2,(H,14,15)
• InChI Key： VNTUVMLMKDSIBX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC1CCC(=C)CC1)=O

Computed Properties

• Exact Mass: 298.99795 g/mol
• Monoisotopic Mass: 298.99795 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.22
• XLogP3: 3.4
• Topological Polar Surface Area: 57.3

Additional information on 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide

Research Briefing on 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide (CAS: 2097927-49-4)

The compound 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide (CAS: 2097927-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carboxamide scaffold and bromo-substituted aromatic ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of targeted drug discovery and development.

Recent literature highlights the synthetic pathways for 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide, emphasizing its efficient preparation through multi-step organic reactions involving bromination and amide coupling. The compound's structural features, including the presence of a reactive methylidene group and a bromo-substituted thiophene ring, make it a versatile intermediate for further chemical modifications. Researchers have explored its utility in the development of novel kinase inhibitors and modulators of protein-protein interactions, which are critical in cancer and inflammatory diseases.

Pharmacological evaluations of 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide have revealed its inhibitory effects on specific signaling pathways, such as the MAPK and PI3K/AKT cascades. In vitro studies demonstrate its ability to suppress proliferation and induce apoptosis in cancer cell lines, particularly those resistant to conventional therapies. These findings suggest its potential as a lead compound for the development of next-generation anticancer agents. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to optimize its drug-like characteristics.

In conclusion, 4-bromo-N-(4-methylidenecyclohexyl)thiophene-2-carboxamide represents a promising candidate for further research in drug discovery. Its unique chemical structure and biological activity profile warrant continued exploration, particularly in the context of personalized medicine and combination therapies. Future studies should focus on in vivo efficacy, toxicity profiling, and structural optimization to enhance its therapeutic potential.